Cas no 62484-16-6 (6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 62484-16-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD00831482
• CID: 509347
• PubChem ID: 334024
• Update Time: 2025-05-25

6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methylquinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 6-methyl-
• 6-methyl-1H-quinazoline-2,4-dione
• 6-methyl-1H-quinazoline-2,4-quinone
• NSC 338219
• 6-methylquinazoline-2,4-diol
• 6-Methyl-2,4(1H,3H)-quinazolinedione
• 6-methylquinazoline-2,4-(1H,3H)-dione
• NSC338219
• Oprea1_139084
• OXVPNGBFUAIXTE-UHFFFAOYSA-N
• 2,4-Dihydroxy-6-methylquinazoline
• WT82034
• VZ30815
• 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• SCHEMBL2255076
• MFCD00831482
• SCHEMBL14239552
• NSC-338219
• AKOS006272288
• F14746
• 6-methyl-2,4-(1H,3H)-quinazolinedione
• 4-hydroxy-6-methyl-3H-quinazolin-2-one
• BP-20223
• SY045935
• 2,4(1H,3H)-Quinazolinedione,6-methyl-
• DTXSID10318966
• CS-D0548
• DB-073130
• DS-17709
• 62484-16-6

• MDL： MFCD00831482
• Inchi： 1S/C9H8N2O2/c1-5-2-3-7-6(4-5)8(12)11-9(13)10-7/h2-4H,1H3,(H2,10,11,12,13)
• InChI Key： OXVPNGBFUAIXTE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2NC(N1)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 314-316 ºC
• Refractive Index: 1.576
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 65.72000
• LogP: 0.52480

6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD238466)

Additional information on 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

6-Methyl-1,2,3,4-Tetrahydroquinazoline-2,4-Dione (CAS No. 62484-16-6): A Comprehensive Overview

The compound 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 62484-16-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the quinazoline family of heterocyclic compounds, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The quinazoline core of this molecule provides a rigid and aromatic framework that can be further functionalized to explore its full potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione through various methodologies. One notable approach involves the use of microwave-assisted synthesis techniques to accelerate reaction rates and improve yield. These methods have been particularly effective in constructing the tetrahydroquinazoline ring system, which is a key structural feature of this compound. The presence of the methyl group at the sixth position introduces steric effects that can influence the molecule's reactivity and solubility properties.

The structural uniqueness of 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione makes it an attractive candidate for exploring its biological activity. In vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several enzymes associated with inflammatory pathways. For instance, research published in 2023 highlighted its ability to inhibit cyclooxygenase (COX) enzymes at submicromolar concentrations. This suggests that CAS No. 62484-16-6 could serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its biological applications, CAS No. 62484-16-6 has shown promise in materials science due to its ability to form stable coordination complexes with transition metals. A study conducted in 2023 investigated the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions. The results indicated that it significantly enhances catalytic efficiency by stabilizing palladium intermediates during the reaction process. This discovery opens new avenues for its application in green chemistry and sustainable catalysis.

The environmental impact of CAS No. 62484-16-6 has also been a topic of recent research interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions due to its hydrophilic nature and susceptibility to enzymatic cleavage. This property is particularly advantageous for its use in industrial settings where minimizing environmental footprint is a priority.

In conclusion, CAS No. 62484-16-6, or 6-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione, represents a versatile and multifunctional compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an ideal candidate for further exploration in drug discovery and materials science research.